Cas no 1240564-99-1 (3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one)

3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one is a specialized organic compound featuring a cyclopentyl group and a 3-methylpiperazine moiety linked via a propan-1-one backbone. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The cyclopentyl group enhances lipophilicity, while the methylpiperazine moiety offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it valuable for research and development. The compound's stability under standard conditions and compatibility with common reagents further underscore its practicality in organic synthesis.
3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one structure
1240564-99-1 structure
Product Name:3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one
CAS No:1240564-99-1
MF:C13H24N2O
MW:224.342463493347
MDL:MFCD16811504
CID:4690039
Update Time:2025-10-05

3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one
    • CC1CN(CCN1)C(=O)CCC1CCCC1
    • 1-(3-Cyclopentylpropanoyl)-3-methylpiperazine
    • 3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one
    • MDL: MFCD16811504
    • Inchi: 1S/C13H24N2O/c1-11-10-15(9-8-14-11)13(16)7-6-12-4-2-3-5-12/h11-12,14H,2-10H2,1H3
    • InChI Key: IGVPCETVEVOYFJ-UHFFFAOYSA-N
    • SMILES: O=C(CCC1CCCC1)N1CCNC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Topological Polar Surface Area: 32.299

3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one Pricemore >>

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Additional information on 3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one

Comprehensive Overview of 3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one (CAS No. 1240564-99-1)

3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one (CAS No. 1240564-99-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a cyclopentyl group with a 3-methylpiperazine moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive scaffolds.

The compound's CAS number 1240564-99-1 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its molecular formula and weight are often queried in scientific literature, reflecting its relevance in medicinal chemistry. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as they are frequently used in virtual screening and molecular docking studies to identify novel therapeutic agents.

One of the key long-tail keywords associated with this compound includes "3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one synthesis," which underscores the growing demand for efficient synthetic routes. Another popular search term is "CAS 1240564-99-1 supplier," indicating its commercial viability for laboratories engaged in high-throughput screening. Additionally, queries like "3-methylpiperazine derivatives in drug discovery" align with the compound's potential in targeting neurological disorders and inflammatory diseases.

From a structural-activity relationship (SAR) perspective, the cyclopentyl ring enhances lipophilicity, potentially improving membrane permeability—a critical factor in CNS drug development. Meanwhile, the 3-methylpiperazine segment may contribute to hydrogen bonding interactions with biological targets, a feature often explored in fragment-based drug design. These attributes make the compound a valuable candidate for lead optimization programs.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis methods for 3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one, addressing the rising demand for sustainable pharmaceutical production. This aligns with broader industry trends, such as the adoption of continuous flow chemistry and biocatalysis, to reduce waste and energy consumption.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research applications. Its spectral data (e.g., IR, UV-Vis) are frequently cataloged in open-access databases, facilitating collaboration among cheminformatics communities.

As the pharmaceutical industry shifts toward personalized medicine, compounds like 3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one may play a pivotal role in developing targeted therapies. Its modular structure allows for derivatization, enabling researchers to fine-tune pharmacological properties for specific disease biomarkers.

In summary, 3-Cyclopentyl-1-(3-methylpiperazin-1-yl)propan-1-one (CAS No. 1240564-99-1) represents a versatile building block in modern drug discovery. Its intersection with computational chemistry, sustainability, and therapeutic innovation positions it as a compound of enduring scientific and commercial interest.

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